Cas no 105248-43-9 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, (3aS,4S,6aR)-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, (3aS,4S,6aR)-
• CAS No: 105248-43-9
• MF: C₁₄H₁₉N₃O₈S₂
• MW: 421.445961236954
• CID: 174036
• PubChem ID: 83894
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, (3aS,4S,6aR)-
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ...
• 2,5-dioxo-1-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoyloxy]pyrrolidine-3-sulfonic acid
• biotinyl-N-hydroxysulfosuccinimide ester
• SULFOSUCCINIMIDYL D-BIOTIN (BIOTIN-SULFO-OSU)
• Nhss-biotin
• Snhs-biotin
• Sulfosuccinimide-biotin
• Sulfosuccinimidobiotin
• 105248-43-9
• DTXSID90909396
• 3-Pyrrolidinesulfonic acid, 1-((5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)oxy)-2,5-dioxo-
• SCHEMBL17385535
• 1-{[5-(2-Hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid

• Inchi： 1S/C14H19N3O8S2/c18-10-5-9(27(22,23)24)13(20)17(10)25-11(19)4-2-1-3-8-12-7(6-26-8)15-14(21)16-12/h7-9,12H,1-6H2,(H2,15,16,21)(H,22,23,24)
• InChI Key： YCZTUBHUGXHSKE-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 421.06100
• Monoisotopic Mass: 421.061356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: -0.7

Experimental Properties

• Density: 1.67
• Refractive Index: 1.654
• PSA: 203.86000
• LogP: 0.81610